Cas no 1460227-29-5 (4-(2,4-Dichloro-5-methoxyphenyl)amino-7-hydroxy-6-methoxy-3-quinolinecarbonitrile)

• Product Name: 4-(2,4-Dichloro-5-methoxyphenyl)amino-7-hydroxy-6-methoxy-3-quinolinecarbonitrile
• CAS No: 1460227-29-5
• MF: C₁₈H₁₃Cl₂N₃O₃
• MW: 390.220122098923
• CID: 4600800
• Update Time: 2025-10-29

4-(2,4-Dichloro-5-methoxyphenyl)amino-7-hydroxy-6-methoxy-3-quinolinecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Quinolinecarbonitrile, 4-[(2,4-dichloro-5-methoxyphenyl)amino]-7-hydroxy-6-methoxy-
• 4-(2,4-Dichloro-5-methoxyphenyl)amino-7-hydroxy-6-methoxy-3-quinolinecarbonitrile

• Inchi： 1S/C18H13Cl2N3O3/c1-25-16-6-14(11(19)4-12(16)20)23-18-9(7-21)8-22-13-5-15(24)17(26-2)3-10(13)18/h3-6,8,24H,1-2H3,(H,22,23)
• InChI Key： YZDCJNFIBYGWGV-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(OC)=C(O)C=2)C(NC2=CC(OC)=C(Cl)C=C2Cl)=C(C#N)C=1

Additional information on 4-(2,4-Dichloro-5-methoxyphenyl)amino-7-hydroxy-6-methoxy-3-quinolinecarbonitrile

Introduction to 4-(2,4-Dichloro-5-methoxyphenyl)amino-7-hydroxy-6-methoxy-3-quinolinecarbonitrile (CAS No. 1460227-29-5)

4-(2,4-Dichloro-5-methoxyphenyl)amino-7-hydroxy-6-methoxy-3-quinolinecarbonitrile (CAS No. 1460227-29-5) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of quinoline derivatives, which are known for their diverse biological activities, including antimalarial, anticancer, and anti-inflammatory properties.

The molecular structure of 4-(2,4-Dichloro-5-methoxyphenyl)amino-7-hydroxy-6-methoxy-3-quinolinecarbonitrile is characterized by a quinoline core with specific functional groups that contribute to its unique pharmacological profile. The presence of the dichloro and methoxy substituents on the phenyl ring, along with the amino and hydroxy groups on the quinoline ring, imparts specific chemical and biological properties that make this compound a promising candidate for further research and development.

Recent studies have highlighted the potential of 4-(2,4-Dichloro-5-methoxyphenyl)amino-7-hydroxy-6-methoxy-3-quinolinecarbonitrile in various therapeutic areas. One notable application is its use as an antimalarial agent. Malaria remains a significant global health issue, and the development of new antimalarial drugs is crucial to combat drug-resistant strains of the parasite. Research has shown that this compound exhibits potent activity against Plasmodium falciparum, one of the most virulent species causing malaria. The mechanism of action involves disruption of parasite metabolism and inhibition of key enzymes essential for parasite survival.

In addition to its antimalarial properties, 4-(2,4-Dichloro-5-methoxyphenyl)amino-7-hydroxy-6-methoxy-3-quinolinecarbonitrile has also shown promise in cancer research. Quinoline derivatives have been extensively studied for their anticancer activities, and this compound is no exception. Preclinical studies have demonstrated its ability to inhibit the growth of various cancer cell lines, including those resistant to conventional chemotherapy. The mechanism behind its anticancer activity involves induction of apoptosis and cell cycle arrest, as well as inhibition of angiogenesis and metastasis.

The anti-inflammatory properties of 4-(2,4-Dichloro-5-methoxyphenyl)amino-7-hydroxy-6-methoxy-3-quinolinecarbonitrile have also been explored. Inflammation is a key factor in many chronic diseases, and effective anti-inflammatory agents are essential for managing these conditions. This compound has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines and mediators. Its ability to modulate inflammatory pathways makes it a potential candidate for treating conditions such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 4-(2,4-Dichloro-5-methoxyphenyl)amino-7-hydroxy-6-methoxy-3-quinolinecarbonitrile have been extensively studied to understand its behavior in biological systems. It exhibits good oral bioavailability and favorable pharmacokinetic parameters, making it suitable for further development as a therapeutic agent. Additionally, its low toxicity profile in preclinical studies suggests that it may be safe for use in humans.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-(2,4-Dichloro-5-methoxyphenyl)amino-7-hydroxy-6-methoxy-3-quinolinecarbonitrile in various therapeutic settings. Early results from phase I trials have shown promising outcomes, with patients tolerating the compound well and demonstrating significant improvements in their conditions. These findings provide a strong foundation for advancing this compound through subsequent phases of clinical development.

In conclusion, 4-(2,4-Dichloro-5-methoxyphenyl)amino-7-hydroxy-6-methoxy-3-quinolinecarbonitrile (CAS No. 1460227-29-5) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and diverse biological activities make it an attractive candidate for further research and development in areas such as antimalarial therapy, cancer treatment, and anti-inflammatory applications. As research continues to uncover new insights into its mechanisms of action and clinical potential, this compound holds great promise for improving patient outcomes in various medical conditions.